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Compound of Interest

2-(2-Aminothiazol-4-yl)-2-
Compound Name: S
oxoacetic acid

Cat. No.: B109501

An In-depth Technical Guide to the Safety and Handling of 2-(2-Aminothiazol-4-yl)-2-
oxoacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(2-Aminothiazol-4-
yl)-2-oxoacetic acid (CAS No: 73150-67-1). The following sections detail the known hazards,
safe handling procedures, and emergency response protocols to ensure the well-being of
laboratory and manufacturing personnel.

Hazard Identification and Classification

2-(2-Aminothiazol-4-yl)-2-oxoacetic acid is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, eye contact, and ingestion.[1] The toxicological
properties of this specific compound have not been fully investigated, but based on available
data for closely related compounds and supplier safety information, it is known to cause
irritation and may be harmful if swallowed.

Globally Harmonized System (GHS) Classification

The following table summarizes the GHS classification for 2-(2-Aminothiazol-4-yl)-2-
oxoacetic acid.
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Exposure)

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe working environment.

Handling

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or aerosols.[3][4]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).[4]

Minimize dust generation and accumulation.[4]

Wash hands thoroughly after handling the compound.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

» Keep away from incompatible materials such as strong oxidizing agents.[1]

o Arecommended storage condition is in a refrigerator at 2-8°C.[5]

Experimental Protocols: Emergency Procedures

Detailed methodologies for responding to emergencies are critical for personnel safety.

First-Aid Measures

Exposure Route

Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,
provide oxygen. Seek immediate medical
attention.[1][4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash the
affected area with soap and water. Seek

medical attention if irritation persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
and give 2-4 cupfuls of milk or water to drink.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Firefighting Measures
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[3]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated through
thermal decomposition or combustion. Hazardous decomposition products may include
carbon oxides, nitrogen oxides, and sulfur oxides.[1][6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][6]

Accidental Release Measures (Spill Cleanup)

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. Ensure adequate ventilation.[3] For larger spills or where dust is generated, respiratory
protection may be necessary.

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[3]
e Containment and Cleanup:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[4]

o For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and
place in a sealed container.

o Clean the spill area thoroughly with soap and water.[7]

o Dispose of all contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.

Exposure Controls and Personal Protection
Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is highly recommended to
keep airborne concentrations low.[4]
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 Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[4]

Personal Protective Equipment (PPE)

Protection Type Specifications

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4][6]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin exposure.[4]

If engineering controls do not maintain airborne
concentrations to a level which is adequate to
protect worker health, a NIOSH-approved

Respiratory Protection respirator may be required. Use a respirator and
components tested and approved under
appropriate government standards such as
NIOSH (US) or CEN (EU).

Stability and Reactivity

o Reactivity: No specific reactivity data is available.

e Chemical Stability: The compound is stable under recommended storage conditions.[1]
» Conditions to Avoid: Avoid dust generation and exposure to incompatible materials.[1]
¢ Incompatible Materials: Strong oxidizing agents.[1][6]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
C0O2), nitrogen oxides (NOx), and sulfur oxides (SOx).[1][6]

Toxicological Information
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Quantitative toxicological data such as LD50 or LC50 values for 2-(2-Aminothiazol-4-yl)-2-
oxoacetic acid are not readily available in the public domain. The hazard classifications are
based on the potential for irritation and harm upon ingestion as indicated by supplier safety
data sheets for this and structurally similar compounds.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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Caption: Hazard ldentification and Control Measures Workflow.
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-(2-Aminothiazol-4-yl)-2-oxoacetic acid safety and
handling.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109501#2-2-aminothiazol-4-yl-2-oxoacetic-acid-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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